Cas no 2680666-82-2 (ethyl 2-bromo-5-{(tert-butoxy)carbonyl(methyl)amino}-1,3-thiazole-4-carboxylate)

• Product Name: ethyl 2-bromo-5-{(tert-butoxy)carbonyl(methyl)amino}-1,3-thiazole-4-carboxylate
• CAS No: 2680666-82-2
• MF: C₁₂H₁₇BrN₂O₄S
• MW: 365.243381261826
• CID: 5620602
• PubChem ID: 165921898
• Update Time: 2025-07-30

ethyl 2-bromo-5-{(tert-butoxy)carbonyl(methyl)amino}-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28300397
• 2680666-82-2
• ethyl 2-bromo-5-{[(tert-butoxy)carbonyl](methyl)amino}-1,3-thiazole-4-carboxylate
• 4-Thiazolecarboxylic acid, 2-bromo-5-[[(1,1-dimethylethoxy)carbonyl]methylamino]-, ethyl ester
• ethyl 2-bromo-5-{(tert-butoxy)carbonyl(methyl)amino}-1,3-thiazole-4-carboxylate

• Inchi： 1S/C12H17BrN2O4S/c1-6-18-9(16)7-8(20-10(13)14-7)15(5)11(17)19-12(2,3)4/h6H2,1-5H3
• InChI Key： FAQBCFDZJQHVAV-UHFFFAOYSA-N
• SMILES： BrC1=NC(C(=O)OCC)=C(N(C)C(=O)OC(C)(C)C)S1

Computed Properties

• Exact Mass: 364.00924g/mol
• Monoisotopic Mass: 364.00924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 97Ų

Experimental Properties

• Density: 1.459±0.06 g/cm3(Predicted)
• Boiling Point: 415.9±30.0 °C(Predicted)
• pka: -1.07±0.10(Predicted)